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Compound of Interest

Compound Name:
Methyl 5-nitrothiophene-2-

carboxylate

Cat. No.: B1293554 Get Quote

An Essential Building Block in Medicinal Chemistry:
Properties, Synthesis, and Biological Potential
Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document synthesizes available scientific information. All laboratory work

should be conducted by trained professionals in appropriately equipped facilities, adhering to

all relevant safety guidelines.

Introduction
Methyl 5-nitrothiophene-2-carboxylate, with CAS number 5832-01-9, is a functionalized

thiophene derivative that serves as a versatile intermediate in organic synthesis, particularly in

the realm of pharmaceutical and medicinal chemistry.[1] Its structural motif, featuring a nitro

group and a methyl ester on a thiophene ring, provides multiple avenues for chemical

modification, making it a valuable precursor for the synthesis of a wide range of biologically

active molecules.[1] The nitro group can be readily reduced to an amine, offering a key

functional handle for further derivatization, while the ester moiety can undergo hydrolysis or

amidation to generate additional analogs.[1] This guide provides a comprehensive overview of

the chemical properties, synthesis, safety, and potential biological activities of Methyl 5-
nitrothiophene-2-carboxylate and related nitrothiophene compounds.
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Chemical and Physical Properties
Methyl 5-nitrothiophene-2-carboxylate is an off-white to yellow solid at room temperature. Its

key chemical and physical properties are summarized in the table below.

Property Value Source

CAS Number 5832-01-9 Internal Knowledge

Molecular Formula C₆H₅NO₄S Internal Knowledge

Molecular Weight 187.17 g/mol Internal Knowledge

Appearance Off-white to yellow solid Internal Knowledge

Melting Point 99 °C Internal Knowledge

Boiling Point (Predicted) 306.9 ± 22.0 °C Internal Knowledge

Density (Predicted) 1.454 ± 0.06 g/cm³ Internal Knowledge

SMILES
O=C(OC)c1cc(sc1)--INVALID-

LINK--[O-]
Internal Knowledge

InChI

InChI=1S/C6H5NO4S/c1-11-

6(8)4-2-3-5(12-4)7(9)10/h2-

3H,1H3

Internal Knowledge

Synthesis
The synthesis of Methyl 5-nitrothiophene-2-carboxylate and its derivatives is well-

documented in the chemical literature. A general, conceptual workflow for its preparation is

presented below.
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Conceptual Synthesis Workflow

Thiophene-2-carboxylic acid
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Step 1
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Nitration
(Nitrating agent, e.g., HNO₃/H₂SO₄)

Step 2

Methyl 5-nitrothiophene-2-carboxylate
(CAS 5832-01-9)

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of Methyl 5-nitrothiophene-2-carboxylate.

A detailed experimental protocol for a related compound, 5-nitro-2-thiophenecarbaldehyde,

provides insight into the nitration step.

Experimental Protocol: Nitration of a Thiophene
Derivative (Illustrative)

Reaction Setup: A solution of the thiophene precursor is prepared in a suitable solvent, such

as concentrated sulfuric acid, and cooled in an ice-salt bath.

Addition of Nitrating Agent: A mixture of fuming nitric acid and concentrated sulfuric acid is

added slowly to the cooled solution while maintaining a low temperature.
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Reaction Monitoring: The reaction is stirred for a short period after the addition is complete.

Workup: The reaction is quenched by pouring it onto ice water. The product is then extracted

with an organic solvent (e.g., ether). The organic extracts are washed with a saturated

sodium bicarbonate solution and brine, dried over an anhydrous drying agent (e.g.,

magnesium sulfate), filtered, and concentrated under reduced pressure.

Purification: The crude product is purified by a suitable method, such as column

chromatography, to yield the desired nitrothiophene derivative.

Biological Activity and Mechanism of Action
While specific biological studies on Methyl 5-nitrothiophene-2-carboxylate are limited, the

broader class of nitrothiophene derivatives has demonstrated significant potential as

antimicrobial and anticancer agents. The biological activity is often attributed to the presence of

the nitro group.

Antimicrobial Activity
Nitrothiophenes have shown activity against a range of pathogens, including bacteria, fungi,

and protozoa.

Mechanism of Action: A key mechanism involves the enzymatic reduction of the nitro group

by nitroreductases present in susceptible microorganisms. This bioactivation process

generates reactive nitrogen species, including nitroso and hydroxylamine intermediates,

which can induce cellular damage through various pathways:

Oxidative Stress: The reactive intermediates can lead to the generation of reactive oxygen

species (ROS), causing damage to DNA, proteins, and lipids.

Covalent Modification of Biomolecules: The electrophilic intermediates can covalently bind

to and inactivate essential enzymes and other macromolecules.

Inhibition of Key Cellular Processes: Studies on related 5-nitrothiophene-2-carboxamides

in Leishmania have shown that bioactivation leads to mitochondrial damage, ROS

accumulation, and disruption of protein translation.[2]
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The proposed mechanism of action for antimicrobial nitrothiophenes is illustrated below.

Proposed Antimicrobial Mechanism of Action
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Caption: Proposed mechanism of antimicrobial action for nitrothiophene derivatives.

Anticancer Activity
Derivatives of 5-nitro-thiophene have also been investigated for their potential as antineoplastic

agents. For instance, a 5-nitro-thiophene-thiosemicarbazone derivative has been shown to

induce cell death, cell cycle arrest, and inhibition of protein kinase signaling in pancreatic ductal

adenocarcinoma cells.[3] This suggests that the nitrothiophene scaffold could be a promising

starting point for the development of novel anticancer drugs.
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Experimental Protocols for Biological Evaluation
The following are general protocols for assessing the biological activity of compounds like

Methyl 5-nitrothiophene-2-carboxylate.

Minimum Inhibitory Concentration (MIC) Assay for
Antibacterial Activity
This assay determines the lowest concentration of an antimicrobial agent that prevents the

visible growth of a microorganism.

Materials:

Test compound (dissolved in a suitable solvent, e.g., DMSO)

Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

Culture medium (e.g., Mueller-Hinton broth)

96-well microtiter plates

Procedure:

Prepare a serial dilution of the test compound in the culture medium in a 96-well plate.

Inoculate each well with a standardized suspension of the target bacterium.

Include positive (bacteria and medium, no compound) and negative (medium only)

controls.

Incubate the plate at the optimal temperature for the bacterium (e.g., 37°C) for 18-24

hours.

Determine the MIC by visual inspection for the lowest concentration that inhibits bacterial

growth.
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Workflow for MIC Determination

Prepare serial dilutions of
Methyl 5-nitrothiophene-2-carboxylate

in a 96-well plate
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standardized bacterial suspension

Incubate at 37°C
for 18-24 hours

Visually assess for
bacterial growth

Determine the MIC

Click to download full resolution via product page

Caption: General workflow for determining the Minimum Inhibitory Concentration (MIC).

MTT Assay for Cytotoxicity
The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an

indicator of cell viability.

Materials:

Test compound

Mammalian cell line (e.g., HeLa, HepG2)

Cell culture medium and supplements
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96-well cell culture plates

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

Solubilizing agent (e.g., DMSO, isopropanol with HCl)

Procedure:

Seed cells in a 96-well plate and allow them to adhere overnight.

Treat the cells with various concentrations of the test compound and incubate for a defined

period (e.g., 24, 48, or 72 hours).

Add MTT solution to each well and incubate for 2-4 hours to allow for the formation of

formazan crystals.

Add a solubilizing agent to dissolve the formazan crystals.

Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate

reader.

Calculate the cell viability as a percentage of the untreated control.

Safety and Handling
Methyl 5-nitrothiophene-2-carboxylate should be handled with care in a laboratory setting.

The following are general safety precautions; always refer to the specific Safety Data Sheet

(SDS) for detailed information.
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Precaution Description

Handling

Handle in a well-ventilated area, preferably in a

chemical fume hood. Avoid contact with skin,

eyes, and clothing. Avoid inhalation of dust.

Personal Protective Equipment (PPE)
Wear appropriate PPE, including safety glasses,

chemical-resistant gloves, and a lab coat.

Storage

Store in a tightly closed container in a cool, dry,

and dark place. Keep away from incompatible

materials such as strong oxidizing agents.

Disposal
Dispose of waste in accordance with local,

state, and federal regulations.

Conclusion
Methyl 5-nitrothiophene-2-carboxylate is a valuable and versatile chemical intermediate with

significant potential in the development of new therapeutic agents. Its nitrothiophene core is a

key pharmacophore that has been shown to exhibit a broad range of biological activities. While

further research is needed to fully elucidate the specific mechanisms of action and therapeutic

applications of this particular compound, the existing body of knowledge on related

nitrothiophenes provides a strong foundation for future investigations. Researchers and drug

development professionals can leverage the chemical tractability and biological potential of

Methyl 5-nitrothiophene-2-carboxylate to explore novel treatments for infectious diseases

and cancer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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